Cas no 946209-32-1 (N-(2,6-difluorophenyl)methyl-1H-indazole-3-carboxamide)

• Product Name: N-(2,6-difluorophenyl)methyl-1H-indazole-3-carboxamide
• CAS No: 946209-32-1
• MF: C₁₅H₁₁F₂N₃O
• MW: 287.264149904251
• CID: 6271282
• PubChem ID: 42477813
• Update Time: 2024-01-05

N-(2,6-difluorophenyl)methyl-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-difluorophenyl)methyl-1H-indazole-3-carboxamide
• F2491-0083
• AKOS024651467
• N-(2,6-difluorobenzyl)-1H-indazole-3-carboxamide
• N-[(2,6-difluorophenyl)methyl]-1H-indazole-3-carboxamide
• 946209-32-1

• Inchi： 1S/C15H11F2N3O/c16-11-5-3-6-12(17)10(11)8-18-15(21)14-9-4-1-2-7-13(9)19-20-14/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： CLDPBKNBKGMKML-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CNC(C1C2C=CC=CC=2NN=1)=O)F

Computed Properties

• Exact Mass: 287.08701831g/mol
• Monoisotopic Mass: 287.08701831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles Indazole-3-carboxamides